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Compound of Interest

Compound Name: Alloxanic acid

Cat. No.: B1218109 Get Quote

Alloxanic Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of Alloxanic
acid (IUPAC: 4-hydroxy-2,5-dioxoimidazolidine-4-carboxylic acid). The information is compiled

for professionals in research and development, offering detailed data, experimental

methodologies, and pathway visualizations to support advanced applications.

General Chemical Properties
Alloxanic acid is a heterocyclic organic compound classified as an imidazolidine-2,4-dione. It

is notably formed through the hydrolysis of alloxan, a compound known for its diabetogenic

properties. Understanding the chemical nature of Alloxanic acid is crucial for studies involving

alloxan's mechanism of action and for its potential role as a biochemical intermediate.
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Property Value Reference(s)

IUPAC Name

4-hydroxy-2,5-

dioxoimidazolidine-4-carboxylic

acid

Synonyms Alloxanic acid

Molecular Formula C₄H₄N₂O₅

Molecular Weight 160.09 g/mol

CAS Number 470-44-0

Physicochemical Properties
The physicochemical properties of Alloxanic acid dictate its behavior in biological and

chemical systems. Its high polarity, acidity, and solubility in aqueous solutions are key

characteristics.

Quantitative Data Summary
Parameter Value Conditions Reference(s)

pKa 6.64 25 °C

Acid Dissociation

Constant (Ka)
2.24 x 10⁻⁷ Not Specified

Solubility

- Highly soluble in

water & polar

solvents- Sparingly

soluble in cold water-

Freely soluble in hot

water- Limited

solubility in non-polar

solvents (e.g.,

hexane)

General

Factors Influencing Solubility
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The solubility of Alloxanic acid is significantly affected by the surrounding environment:

pH: As a carboxylic acid, its solubility in water increases in alkaline conditions due to the

formation of the more polar alloxanate salt.

Temperature: In line with many organic compounds, solubility in aqueous solutions increases

with temperature.

Reactivity and Stability
Alloxanic acid's stability is a critical factor, particularly in aqueous solutions where it is formed

from its precursor, alloxan.

Formation: Alloxanic acid is the product of the hydrolysis of alloxan. This reaction is rapid in

aqueous solutions, especially under alkaline conditions. Under physiological conditions,

alloxan has a very short half-life of approximately 1.5 minutes before it hydrolyzes to

Alloxanic acid.

Decomposition: When a solution containing Alloxanic acid or its neutral salts (alloxanates)

is boiled, the molecule decomposes, yielding urea and mesoxalic acid.

Acid-Base Reactions: As an acid, it effectively neutralizes alkalies and reacts with

carbonates to cause their decomposition.

Precipitation Reactions: In the presence of ammonia, Alloxanic acid forms white

precipitates with salts of calcium, barium, and strontium. With silver salts, it forms a white

precipitate that turns yellow and then black upon boiling, accompanied by effervescence.
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Alloxan

Alloxanic Acid

+ H₂O

Urea Mesoxalic Acid
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Preparation

Titration

Analysis

Prepare Alloxanic Acid
Solution (known conc.)

Add NaOH in Increments
to Acid Solution

Calibrate pH Meter
(Standard Buffers)

Prepare Standardized
NaOH Titrant

Record Stable pH
After Each Addition

Stir & EquilibrateRepeat

Plot Titration Curve
(pH vs. Volume NaOH)

Identify Equivalence Point
(Inflection Point)

Determine pKa
(pH at Half-Equivalence Point)

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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